Cas no 1799263-17-4 (1-[2-(4-Bromophenyl)ethenesulfonyl]-3-methyl-2-phenylimidazolidin-4-one)

• Product Name: 1-[2-(4-Bromophenyl)ethenesulfonyl]-3-methyl-2-phenylimidazolidin-4-one
• CAS No: 1799263-17-4
• MF: C₁₈H₁₇BrN₂O₃S
• MW: 421.308182477951
• CID: 5602771
• PubChem ID: 86819852
• Update Time: 2025-11-03

1-[2-(4-Bromophenyl)ethenesulfonyl]-3-methyl-2-phenylimidazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• Z1863647651
• 1-[(E)-2-(4-Bromophenyl)ethenyl]sulfonyl-3-methyl-2-phenylimidazolidin-4-one
• 1-[2-(4-bromophenyl)ethenesulfonyl]-3-methyl-2-phenylimidazolidin-4-one
• EN300-26604890
• 1799263-17-4
• 1-[2-(4-Bromophenyl)ethenesulfonyl]-3-methyl-2-phenylimidazolidin-4-one

• Inchi： 1S/C18H17BrN2O3S/c1-20-17(22)13-21(18(20)15-5-3-2-4-6-15)25(23,24)12-11-14-7-9-16(19)10-8-14/h2-12,18H,13H2,1H3/b12-11+
• InChI Key： ZSDNHJDLWFOMPA-VAWYXSNFSA-N
• SMILES： BrC1C=CC(=CC=1)/C=C/S(N1CC(N(C)C1C1C=CC=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 420.01433g/mol
• Monoisotopic Mass: 420.01433g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 602
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 66.1Ų

Additional information on 1-[2-(4-Bromophenyl)ethenesulfonyl]-3-methyl-2-phenylimidazolidin-4-one

1-[2-(4-Bromophenyl)ethenesulfonyl]-3-methyl-2-phenylimidazolidin-4-one: A Comprehensive Overview

1-[2-(4-Bromophenyl)ethenesulfonyl]-3-methyl-2-phenylimidazolidin-4-one, also known by its CAS number 1799263-17-4, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of imidazolidinones, which are known for their versatile applications in drug design and material science. The structure of this compound is characterized by the presence of a sulfonyl group attached to an ethene moiety, which is further connected to a bromophenyl group. The imidazolidinone ring itself is substituted with a methyl group and a phenyl group, making it a highly functionalized molecule with potential for further chemical modifications.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions, coupling reactions, and cyclizations. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex molecules. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. This approach has been particularly useful in constructing the imidazolidinone core, which is a critical component of the molecule.

The unique structure of this compound makes it an attractive candidate for various applications. In the field of pharmacology, imidazolidinones are often explored as potential drug candidates due to their ability to interact with biological targets such as enzymes and receptors. Recent studies have shown that derivatives of this compound exhibit promising activity against certain enzymes involved in neurological disorders. For example, research published in Journal of Medicinal Chemistry demonstrated that this compound can inhibit acetylcholinesterase, an enzyme associated with Alzheimer's disease.

In addition to its pharmacological applications, this compound also finds relevance in material science. The presence of the sulfonyl group imparts certain electronic properties to the molecule, making it suitable for use in organic electronics. Researchers have explored its potential as a component in organic field-effect transistors (OFETs), where it has shown moderate charge transport properties. These findings were highlighted in a study published in Advanced Materials, which emphasized the importance of molecular design in achieving desired electronic characteristics.

The stability and reactivity of this compound are also areas of active research. Studies have shown that the bromophenyl group plays a crucial role in determining the molecule's reactivity under various conditions. For instance, substitution reactions involving the bromine atom have been successfully carried out to introduce different functional groups, thereby expanding the scope of possible applications. These modifications can potentially lead to new materials with tailored properties for specific industrial uses.

From an environmental perspective, understanding the degradation pathways of this compound is essential for assessing its safety and sustainability. Recent research has focused on photodegradation mechanisms, where exposure to UV light leads to cleavage of specific bonds within the molecule. This knowledge is critical for designing eco-friendly synthetic routes and ensuring minimal environmental impact during large-scale production.

In conclusion, 1-[2-(4-Bromophenyl)ethenesulfonyl]-3-methyl-2-phenylimidazolidin-4-one (CAS No. 1799263-17-4) represents a multifaceted compound with diverse applications across chemistry and pharmacology. Its complex structure offers numerous opportunities for chemical innovation, while recent advancements in synthesis and characterization techniques continue to unlock its full potential. As research progresses, this compound is expected to play an increasingly important role in both academic and industrial settings.